2-(Piperidin-1-yl)ethyl 4-fluorobenzoate

• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.3 g/mol
• IUPAC Name: 2-piperidin-1-ylethyl 4-fluorobenzoate
• InChI: InChI=1S/C14H18FNO2/c15-13-6-4-12(5-7-13)14(17)18-11-10-16-8-2-1-3-9-16/h4-7H,1-3,8-11H2
• InChI Key: AMNCCNDOHLBJLC-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCOC(=O)C2=CC=C(C=C2)F

Description

2-(Piperidin-1-yl)ethyl 4-fluorobenzoate is a chemical compound that is widely used in scientific research. It is a derivative of benzoic acid and has a piperidine ring attached to it. This compound is also known as 4-Fluorobenzoic acid 2-Piperidinoethyl ester. The compound is a white crystalline powder that is soluble in organic solvents and has a melting point of 61-63°C.

Mechanism of Action

The mechanism of action of 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate is not fully understood. However, it is believed to act as a modulator of neurotransmitter receptors in the brain. The compound has been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate has a number of biochemical and physiological effects. The compound has been shown to increase dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior. It has also been shown to increase the activity of certain brain regions, such as the prefrontal cortex, which is involved in decision making and impulse control.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate in lab experiments is its ability to selectively target certain neurotransmitter receptors in the brain. This allows researchers to study the effects of specific neurotransmitters on behavior and brain function. However, one limitation of using this compound is its potential to cause toxicity in certain cell types. Careful dosing and monitoring is required to ensure the safety of experimental subjects.

Future Directions

There are many potential future directions for research involving 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate. One area of interest is the study of the compound's effects on drug addiction and withdrawal. Another potential area of research is the use of the compound as a therapeutic agent for certain neurological disorders, such as Parkinson's disease. Finally, the development of new compounds based on the structure of 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate may lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

The synthesis of 2-(Piperidin-1-yl)ethyl 4-fluorobenzoate can be achieved through various methods. One of the most common methods involves the reaction between 4-fluorobenzoic acid and 2-(Piperidin-1-yl)ethanol in the presence of a catalyst. The reaction takes place under reflux conditions and the product is obtained after purification.

Scientific Research Applications

2-(Piperidin-1-yl)ethyl 4-fluorobenzoate is widely used in scientific research as a tool for studying various biochemical and physiological processes. It is commonly used in the field of neuroscience to study the function of neurotransmitters and their receptors. The compound is also used in the study of drug addiction and the effects of drugs on the brain.